Cas no 99584-29-9 (1H-Tetrazole, 1-(3-methylphenyl)-)

• Product Name: 1H-Tetrazole, 1-(3-methylphenyl)-
• CAS No: 99584-29-9
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 1992689
• PubChem ID: 14450259
• Update Time: 2025-04-21

1H-Tetrazole, 1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(3-methylphenyl)-
• 1-(3-methylphenyl)tetrazole
• YNRHXRGSDWKRDA-UHFFFAOYSA-N
• 99584-29-9
• 1-(3-methylphenyl)-1H-tetraazole
• 1-(3-methylphenyl)-1H-1,2,3,4-tetrazole
• SCHEMBL917714
• 1-(m-tolyl)-1h-tetrazole

• Inchi： 1S/C8H8N4/c1-7-3-2-4-8(5-7)12-6-9-10-11-12/h2-6H,1H3
• InChI Key： YNRHXRGSDWKRDA-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 160.074896272Da
• Monoisotopic Mass: 160.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų